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Compound of Interest

Compound Name: 2,3-Dibromopropionyl chloride

Cat. No.: B092009 Get Quote

An In-depth Technical Guide to 2,3-Dibromopropionyl Chloride: History, Synthesis, and

Applications

Introduction
2,3-Dibromopropionyl chloride (CAS No: 18791-02-1) is a highly reactive, halogenated acyl

chloride that serves as a pivotal intermediate in synthetic organic chemistry.[1] With the linear

formula BrCH₂CHBrCOCl, its structure incorporates a reactive acyl chloride functional group

and vicinal bromine atoms, making it a versatile building block for introducing complex

functionalities into molecules.[2] This guide provides a comprehensive overview of its history, a

detailed examination of its synthesis, an analysis of its chemical properties and reactivity, and a

discussion of its significant applications in the development of pharmaceuticals and industrial

chemicals.

Historical Context and Discovery
While a singular moment of discovery is not prominently documented, 2,3-Dibromopropionyl
chloride emerged during the mid-20th century from the broader scientific pursuit of novel,

reactive intermediates for organic synthesis.[1] Its development was not an isolated event but

rather a logical progression in the field of halogenated organic compounds. Chemists sought to

create polyfunctional molecules that could act as synthons for more complex chemical

structures. The combination of a highly reactive acyl chloride with two bromine atoms on the

adjacent carbons provided a unique tool for constructing heterocyclic compounds and other

intricate molecular architectures, securing its place as a valuable, albeit specialized, reagent in
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the synthetic chemist's toolbox.[1] It is an entirely synthetic compound with no known natural

sources.[1]

Physicochemical Properties
2,3-Dibromopropionyl chloride is a colorless to pale yellow liquid with a sharp, pungent odor

characteristic of acyl chlorides.[1] Its key physical and chemical properties are summarized

below.

Property Value Source(s)

CAS Number 18791-02-1 [2][3][4]

Molecular Formula C₃H₃Br₂ClO [4]

Molecular Weight 250.32 g/mol [2]

Appearance
Clear, colorless to yellow/green

liquid
[1][3][4]

Boiling Point 191-193 °C [2][5]

Density 2.181 g/mL at 25 °C [2][5]

Refractive Index n20/D 1.542 [2]

Flash Point 66 °C (150.8 °F) - closed cup [2][6]

Solubility
Insoluble and reacts violently

with water
[1][7]

Stability
Moisture-sensitive; typically

stored under an inert gas
[1][3]

Modern Synthesis: An Optimized One-Pot Process
The industrial preparation of 2,3-Dibromopropionyl chloride has been refined into an

efficient, high-yield, one-pot process that avoids the isolation of intermediates. This method,

detailed in patent literature, ensures high purity and is crucial for its role as a precursor for

reactive dyes and other fine chemicals.[8][9]
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The overall workflow is illustrated below:
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Step 1: Bromination

Step 2: Catalysis

Step 3: Chlorination

Step 4: Purification

Acrylic Acid (CH₂=CH-COOH)

2,3-Dibromopropionic Acid Melt

 20-70°C

Liquid Bromine (Br₂)

Catalyzed Melt

Iron Salt Catalyst (e.g., FeCl₃)

Crude 2,3-Dibromopropionyl Chloride

 ~65°C

Thionyl Chloride (SOCl₂)

Distillation / Vacuum

 Removal of volatiles

Pure Product (>98%)

 Removal of volatiles
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Acyl Chloride Reactions

Bromoalkane Reactions

2,3-Dibromopropionyl Chloride
Br-CH₂-CH(Br)-COCl Amide Formation

Ester Formation

Azide Formation

Thioether Formation

Nucleophile
(e.g., R-OH, R-NH₂)

Nucleophilic Acyl
Substitution

Nucleophile
(e.g., N₃⁻, RS⁻)

Nucleophilic
Substitution (SN2)

Click to download full resolution via product page

Caption: Primary reaction pathways for 2,3-Dibromopropionyl chloride.

Nucleophilic Acyl Substitution: The acyl chloride group is highly susceptible to attack by

nucleophiles. It readily reacts with alcohols to form esters, with amines to form amides, and

with water (violently) to hydrolyze back to the carboxylic acid. [1][7]This reactivity is central to

its function in attaching the dibromopropyl moiety to other molecules.

Nucleophilic Substitution at Brominated Carbons: The bromine atoms can be displaced by a

variety of nucleophiles. This allows for the introduction of other functional groups, such as

azides, thiols, or amines, and is particularly useful in the synthesis of heterocyclic

compounds and chiral molecules.

Applications in Synthesis
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2,3-Dibromopropionyl chloride is a key intermediate in several areas of chemical

manufacturing and research.

Pharmaceutical Synthesis: It is a documented precursor in the synthesis of various

biologically active molecules. Notable examples include:

Antiarrhythmic Agents: Used in the synthesis of 2,3-diaminopropionanilides. [2][5] * Chiral

Synthesis: Employed in the chiral synthesis of both enantiomers of 1,4-dideoxy-1,4-

iminolyxitol and 1,4-dideoxy-1,4-iminoribitol, which are iminosugars with potential

therapeutic applications. [2][5] * Neuroexcitatory Amino Acids: Utilized in a concise

enantioselective synthesis of acromelic acid A, a potent neurotoxin used in neuroscience

research. [2][5]* Reactive Dyes: It serves as an important intermediate for reactive dyes,

where the dibromopropionyl group acts as a reactive "handle" that can form a covalent

bond with fibers like cotton. [8][9][10]* Agrochemicals: The compound is also used as an

intermediate in the synthesis of various agrochemicals, leveraging its reactivity to build

complex pesticidal and herbicidal molecules. [1]

Safety, Handling, and Storage
Due to its high reactivity and hazardous nature, strict safety protocols must be followed when

handling 2,3-Dibromopropionyl chloride.

Hazard Summary
GHS Hazard Statement Description

H227 Combustible liquid

H290 May be corrosive to metals

H302 Harmful if swallowed

H314 Causes severe skin burns and eye damage

H335 May cause respiratory irritation

Data sourced from multiple suppliers and safety data sheets. [2][3][11]

Handling and Personal Protective Equipment (PPE)
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All work should be conducted in a well-ventilated chemical fume hood. [7]* Eye/Face

Protection: Wear chemical safety goggles and a face shield. [2][6]* Skin Protection: Wear

chemical-resistant gloves (e.g., butyl rubber) and protective clothing to prevent any skin

contact. [7][12]* Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA or

European Standard EN 149 approved respirator with an appropriate filter for organic vapors

and acid gases. [6][12]* Handling Precautions: Keep away from heat, sparks, and open

flames. [3][7]Avoid contact with water and moisture, as it reacts violently. [7]Do not ingest or

breathe vapors. [7]

Storage
Store in a cool, dry, and well-ventilated area, locked up and away from incompatible

materials such as water, strong bases, and strong oxidizing agents. [3][7]* The container

must be kept tightly closed. It is often stored under an inert gas atmosphere (e.g., nitrogen or

argon) to prevent degradation from moisture. [1][3]* Use corrosive-resistant containers for

storage. [3][7]

Conclusion
2,3-Dibromopropionyl chloride is a potent and versatile synthetic intermediate whose value

is defined by its dual reactivity. While its discovery was an evolutionary step in the development

of reactive chemical tools, its modern, optimized synthesis has made it a reliable component in

the production of high-value products, from life-saving pharmaceuticals to vibrant reactive dyes.

Its hazardous nature demands rigorous safety protocols, but for the trained chemist, it offers an

efficient pathway to complex molecular architectures that are otherwise difficult to access.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b092009?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

